Cas no 5372-10-1 (2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol)

2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol structure
5372-10-1 structure
Product name:2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
CAS No:5372-10-1
MF:C12H14N2O2
MW:218.25176
CID:1587784
PubChem ID:21469

2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
    • 5-(2-Hydroxyethoxy)-3-methyl-1-phenylpyrazole
    • DTXSID70201981
    • ETHANOL, 2-(3-METHYL-1-PHENYL-5-PYRAZOLYLOXY)-
    • 2-(3-Methyl-1-phenyl-5-pyrazolyloxy)ethanol
    • P-311
    • 5372-10-1
    • 0-23-00-00355 (Beilstein Handbook Reference)
    • BRN 0195184
    • Inchi: InChI=1S/C12H14N2O2/c1-10-9-12(16-8-7-15)14(13-10)11-5-3-2-4-6-11/h2-6,9,15H,7-8H2,1H3
    • InChI Key: YCHUVYWONQKJPP-UHFFFAOYSA-N
    • SMILES: CC1=NN(C(=C1)OCCO)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3Ų
  • XLogP3: 1.9

Experimental Properties

  • PSA: 47.28

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